Cas no 65469-88-7 (1,3-Butanediol, 1-phenyl-)

1,3-Butanediol, 1-phenyl- structure
1,3-Butanediol, 1-phenyl- structure
Product Name:1,3-Butanediol, 1-phenyl-
CAS No:65469-88-7
MF:C10H14O2
MW:166.216963291168
CID:398674
PubChem ID:5232872
Update Time:2025-04-19

1,3-Butanediol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 1-phenyl-
    • 65469-88-7
    • 1-phenyl-1,3-butanediol
    • QTYZWFQTOYXFBL-UHFFFAOYSA-N
    • 1-phenylbutane-1,3-diol
    • 2,4-Dihydroxy-4-phenylbutan
    • AKOS000125463
    • SCHEMBL75953
    • Inchi: 1S/C10H14O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,10-12H,7H2,1H3
    • InChI Key: QTYZWFQTOYXFBL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CC(C)O

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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